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Compound of Interest

Compound Name:
3-Bromo-6-(methoxymethoxy)-o-

xylene

CAS No.: 1301147-34-1

Cat. No.: B3039732

Get Quote

Executive Summary
3-Bromo-6-(methoxymethoxy)-o-xylene is a specialized halogenated aromatic ether

intermediate, primarily utilized in the total synthesis of natural products and medicinal chemistry

scaffolds. Its utility is derived from the methoxymethyl (MOM) protecting group, which masks

the phenol functionality, and the aryl bromide, which serves as a handle for lithiation or

palladium-catalyzed cross-coupling.

Critical Safety Directive: While the isolated compound presents standard organic hazards

(irritant, potential sensitizer), the primary risks are associated with its synthesis precursors

(specifically chloromethyl methyl ether, a potent carcinogen) and its deprotection byproducts

(formaldehyde). This guide prioritizes the engineering controls required to manage these

"hidden" upstream and downstream risks.

Part 1: Chemical Identity & Physicochemical Profile
Compound Structure & Logic: The molecule consists of an o-xylene core (1,2-

dimethylbenzene) substituted with a bromine atom and a methoxymethoxy group. The MOM
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group is an acetal (

), stable to basic and nucleophilic conditions but highly sensitive to acids.

Property Description / Value (Class Estimate*)

Molecular Formula

Molecular Weight ~245.11 g/mol

Physical State
Viscous oil or low-melting solid (isomer

dependent)

Solubility
Soluble in organic solvents (DCM, THF, Et₂O);

Insoluble in water.

Key Hazards
Skin/Eye Irritant, Lachrymator (potential),

Carcinogen Precursor.

Storage Class
Flammable Liquid / Toxic (Segregate from

acids).

*Note: Specific physical data for this isomer is proprietary. Values are extrapolated from

congeneric brominated MOM-ethers.

Part 2: Synthesis & Precursor Management (The
Critical Control Point)
The most significant safety risk involving this compound is not handling the final product, but

the introduction of the MOM group.

The Hazard: Chloromethyl Methyl Ether (MOM-Cl)
Classically, the phenol precursor is reacted with MOM-Cl and a base (NaH or DIPEA).

Risk: MOM-Cl is an OSHA-regulated Category 1A Carcinogen.[1] Commercial grades often

contain bis(chloromethyl) ether (BCME), which is even more potent.

Regulatory Status: OSHA 29 CFR 1910.1003 requires specific regulated areas, closed

systems, and medical surveillance for workers handling MOM-Cl [1].
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The Solution: Alternative Synthesis (Process Safety)
To eliminate the carcinogenic risk of MOM-Cl, modern protocols utilize Dimethoxymethane

(Methylal) with a Lewis acid. This "Expertise" choice removes the need for a glovebox or Class

I carcinogen protocols.

Recommended Protocol (Methylal Route):

Reagents: 3-Bromo-6-hydroxy-o-xylene + Dimethoxymethane (

or

catalyst) in DCM.

Safety Benefit: Methylal is flammable but non-carcinogenic.

Mechanism: In situ generation of the oxocarbenium ion without accumulating MOM-Cl.

Visualization: Synthesis Safety Logic
The following diagram illustrates the decision matrix between the High-Hazard (MOM-Cl) and

Low-Hazard (Methylal) routes.

Classic Route (High Hazard)

Modern Route (Recommended)

Precursor:
3-Bromo-6-hydroxy-o-xylene

Reagent: MOM-Cl
(OSHA Carcinogen)

Reagent: Dimethoxymethane
(Flammable Only)

Target:
3-Bromo-6-(MOM)-o-xylene

Requires Closed System

Base: NaH
(Pyrophoric)

Standard Fume Hood

Catalyst: P2O5 / ZnBr2

Click to download full resolution via product page
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Caption: Comparative safety workflow for MOM protection. The Green path (Methylal)

eliminates carcinogen exposure risks.

Part 3: Handling & Storage Protocols[2][3][4]
Stability & Incompatibilities
The MOM ether is an acetal. It is stable to bases, reducing agents, and organolithiums (crucial

for the bromine functionality) but explosively incompatible with strong acids.

Acid Contact: Contact with concentrated acids (HCl, TFA) triggers rapid hydrolysis, releasing

formaldehyde gas.

Storage: Store under inert atmosphere (

or Ar) at 2–8°C. Segregate strictly from mineral acids and Lewis acids.

Light Sensitivity
Aryl bromides are susceptible to photolytic debromination or radical formation over time.

Protocol: Store in amber glass vials wrapped in foil.

Part 4: Downstream Reactivity Risks
The primary utility of this compound is the Lithium-Halogen Exchange at the bromine position.

This process introduces severe pyrophoric hazards.

Protocol: Lithium-Halogen Exchange
Reagents:

-Butyllithium (

-BuLi) or

-Butyllithium (

-BuLi).[2] Hazard:

-BuLi is pyrophoric on contact with air;
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-BuLi is pyrophoric in high concentrations.

Step-by-Step Safe Handling:

Vessel Prep: Flame-dry a Schlenk flask under high-vacuum; backfill with Argon (3 cycles).

Solvent: Use anhydrous THF or Et₂O (inhibitor-free). Water content must be <50 ppm to

prevent violent quenching.

Temperature: Cool the 3-Bromo-6-(MOM)-o-xylene solution to -78°C (Dry Ice/Acetone)

before adding the lithium reagent.

Why? Higher temperatures promote Wurtz coupling and benzylic deprotonation at the

methyl groups rather than the desired Br-Li exchange [2].

Addition: Add the organolithium dropwise via a gas-tight syringe or cannula. Never pour

organolithiums.

Quenching: Quench the reaction at low temperature with an electrophile or proton source

(MeOH) before warming to room temperature.

Part 5: Deprotection & Formaldehyde
Management[6]
Removing the MOM group requires acid (e.g., HCl/MeOH or TFA/DCM). This step generates

Formaldehyde (

) as a byproduct.

Mechanism:

Engineering Controls for Deprotection
Ventilation: Perform all deprotections in a fume hood with a face velocity >100 fpm.

Waste Disposal: The aqueous washings from this step contain formaldehyde. Do not pour

down the drain. Collect in a waste container labeled "Aldehyde/Toxic Waste" and treat with
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aqueous ammonia or sodium bisulfite if required by local EH&S protocols to neutralize the

aldehyde.

Visualization: Deprotection Hazard Pathway

3-Bromo-6-(MOM)-o-xylene

Hemiacetal Intermediate
(Unstable)

 Hydrolysis

Acid Catalyst (HCl/TFA)

Product:
3-Bromo-6-hydroxy-o-xylene

Byproduct:
FORMALDEHYDE (Gas/Aq)

 Spontaneous Decomp

Click to download full resolution via product page

Caption: Mechanism of MOM removal showing the inevitable release of toxic formaldehyde.

Part 6: Emergency Response
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Scenario Immediate Action

Skin Contact

Wash with soap and water for 15 min.[3] If

MOM-Cl was involved, seek immediate medical

surveillance for carcinogen exposure.

Organolithium Fire

DO NOT USE WATER. Use a Class D

extinguisher (Met-L-X) or smother with dry

sand/lime. Water will cause an explosion.

Spill (Compound)
Absorb with vermiculite or sand. Dispose of as

halogenated organic waste.

Inhalation

Move to fresh air.[1][3][4][5] If deprotection was

in progress, monitor for signs of pulmonary

edema (formaldehyde exposure).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3039732?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

